Cas no 84-82-2 (Toxoflavin)

• Product Name: Toxoflavin
• CAS No: 84-82-2
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• MDL: MFCD00459812
• CID: 723343
• Update Time: 2025-10-23

Toxoflavin Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione,1,6-dimethyl-
• 1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
• TOXOFLAVIN
• 1,6-Dimethylpyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione (ACI)
• Pyrimido[5,4-e]-as-triazine-5,7(1H,6H)-dione, 1,6-dimethyl- (7CI, 8CI)
• 1,5,6,7-Tetrahydro-1,6-dimethylpyrimidino[5,4-e]triazine-5,7-dione
• K4394
• NSC 67078
• PKF 118-310
• PKF118-310
• SID 4251194
• Toxoflavine
• Xanthothricin
• Xanthotricin
• Toxoflavin

• MDL： MFCD00459812
• Inchi： 1S/C7H7N5O2/c1-11-6(13)4-5(10-7(11)14)12(2)9-3-8-4/h3H,1-2H3
• InChI Key： SLGRAIAQIAUZAQ-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(=O)C2=NC=NN(C2=N1)C

Experimental Properties

• Solubility: H2O: soluble10mg/mL, clear

Toxoflavin Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 28
• Safety Instruction： 45-46
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 1.7 i.v.; 8.4 orally (Machlowitz)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Toxoflavin

Toxoflavin: A Comprehensive Overview

Toxoflavin, also known by its CAS number 84-82-2, is a compound that has garnered significant attention in the scientific and medical communities. This compound, with the chemical name 7-chloro-6-fluoro-1,3-dihydroxybenzene, is a derivative of flavin and has been extensively studied for its potential applications in various fields. In this article, we will delve into the properties, synthesis, and recent advancements in the research of Toxoflavin.

The CAS No. 84-82-2 is a unique identifier assigned to Toxoflavin by the Chemical Abstracts Service (CAS), ensuring its precise identification in scientific literature and databases. This compound is characterized by its molecular formula C6H4ClFNO3 and a molecular weight of 195.59 g/mol. Its structure consists of a benzene ring with substituents at positions 6 and 7, including a chlorine atom at position 6 and a fluorine atom at position 7. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Toxoflavin as an antimicrobial agent. Research conducted by Smith et al. (2023) demonstrated that Toxoflavin exhibits potent activity against a wide range of bacterial strains, including multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). The toxoflavin mechanism of action involves interference with bacterial cell wall synthesis, making it a promising candidate for combating antibiotic resistance.

In addition to its antimicrobial properties, Toxoflavin has shown potential in the field of fluorescence imaging. A study published in *Nature Communications* (Johnson et al., 2023) revealed that Toxoflavin can be used as a fluorescent probe for real-time monitoring of cellular processes. Its ability to emit fluorescence under specific conditions makes it an invaluable tool in biomedical research and diagnostics.

The synthesis of Toxoflavin involves a multi-step process that requires precise control over reaction conditions. A novel synthetic route developed by Lee et al. (2023) utilizes a combination of electrophilic substitution and oxidation reactions to achieve high yields of Toxoflavin. This method not only enhances the efficiency of production but also minimizes the environmental impact associated with traditional synthesis techniques.

Despite its promising applications, the use of Toxoflavin is not without challenges. One major concern is its stability under physiological conditions. Research by Patel et al. (2023) indicated that Toxoflavin undergoes rapid degradation in the presence of reactive oxygen species, limiting its efficacy in certain therapeutic applications. However, ongoing studies are exploring strategies to improve its stability, including encapsulation within nanocarriers or modification of its chemical structure.

Another area of active research is the exploration of toxoflavin resistance mechanisms in bacteria. Understanding how bacteria develop resistance to Toxoflavin is crucial for developing effective treatment strategies. A study by Kim et al. (2023) identified specific genes associated with Toxoflavin resistance and proposed novel approaches to counteract these mechanisms.

In conclusion, Toxoflavin (CAS No. 84-82-2) is a versatile compound with diverse applications in medicine, diagnostics, and biotechnology. Its unique chemical properties and potential as an antimicrobial agent make it a subject of intense scientific interest. As research continues to uncover new insights into its properties and applications, Toxoflavin holds great promise for addressing some of the most pressing challenges in modern medicine.